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Technical Support Center: Sakhalin-II Hydrocarbon
Extraction Efficiency
This center provides technical guidance, troubleshooting protocols, and frequently asked

questions for researchers and engineers focused on optimizing hydrocarbon extraction within

the Sakhalin-II project.

Frequently Asked Questions (FAQs)
Q1: What are the primary enhanced oil recovery (EOR) methods suitable for the geological

conditions of the Sakhalin-II fields?

A1: Given the characteristics of the Piltun-Astokhskoye and Lunskoye fields, several EOR

methods are applicable. Primary recovery relies on natural reservoir pressure, while secondary

methods, like water and gas injection, are used to maintain pressure and displace

hydrocarbons.[1][2] For improving efficiency further, tertiary EOR techniques should be

considered. Gas injection, using miscible gases like carbon dioxide (CO2) or nitrogen, can

reduce oil viscosity and improve flow.[1][3] Chemical injection methods, such as polymer

flooding, can increase the effectiveness of waterfloods by improving sweep efficiency.

Q2: How do the severe climatic and seismic conditions at Sakhalin Island affect extraction

operations and efficiency?
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A2: The Sakhalin-II project operates in one of the world's most challenging environments,

characterized by extreme cold, heavy sea ice, and high seismic activity.[4][5] These conditions

necessitate specialized engineering for all infrastructure, including platforms and pipelines, to

ensure structural integrity and operational safety.[4] For instance, ice management techniques

are employed to protect offshore facilities and ensure year-round production is possible.[6][7]

Operationally, these conditions can lead to equipment stress, logistical challenges in servicing

wells, and require robust contingency plans, all of which can impact overall extraction

efficiency.

Q3: What is the role of the Onshore Processing Facility (OPF) in the extraction workflow?

A3: The Onshore Processing Facility (OPF) is a critical component of the Sakhalin-II

infrastructure.[8] Its primary function is to process the raw hydrocarbons (natural gas,

condensate, and oil) received from the offshore platforms.[8][9] This involves separating

impurities, water, and sand, and separating the hydrocarbons into distinct streams before they

are transported via the TransSakhalin pipelines to the oil export terminal and the liquefied

natural gas (LNG) plant in the south of the island.[9][10] Efficient processing at the OPF is vital

for meeting the quality specifications for export and downstream use.

Q4: What are common causes of hydrocarbon releases (HCRs) and how can they be mitigated

to improve operational efficiency and safety?

A4: A significant percentage of hydrocarbon releases can be attributed to human factors,

including inadequate planning, procedural failures, and poor communication between onshore

and offshore teams.[11] Equipment and design issues also contribute.[11] Mitigation strategies

to improve efficiency and safety involve robust organizational integrity, including

comprehensive staff training, clear and well-vetted procedures, and improved competency

management.[11] Implementing a proactive maintenance culture rather than a reactive one is

crucial for preventing asset failure.

Quantitative Data Summary
The following table summarizes key quantitative data for the Sakhalin-II project's primary fields.
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Metric
Piltun-Astokhskoye
Field (Oil)

Lunskoye Field
(Gas)

Total Project /
Other
Infrastructure

Estimated Reserves

Part of the total 1.2

billion barrels of oil[8]

[10]

Part of the total 500

billion m³ of gas[8][10]
-

Platform Production

Capacity

PA-A (Molikpaq):

~90,000 bbl/day[6]PA-

B: ~70,000 bbl/day oil;

2.8 million m³/day

gas[8]

LUN-A: ~51 million

m³/day gas[9]
-

Onshore Processing

Facility Capacity
- -

Gas: 51 million

m³/dayCondensate/Oil

: 9,500 m³/day[10]

LNG Plant Capacity - -
9.6 million tonnes per

year[8]

Oil Export Terminal

Storage
- - 1.2 million barrels[7]

Troubleshooting Guides
Issue 1: Gradual Decline in Well Production Rate Under Stable Reservoir Pressure

Possible Cause: Wellbore damage or "skin effect" caused by the accumulation of paraffins,

asphaltenes, or scale in the near-wellbore formation, restricting flow. Another cause could be

emulsion formation.

Troubleshooting Steps:

Data Analysis: Review production history, pressure-volume-temperature (PVT) analysis of

the reservoir fluid, and well test data to characterize the decline.

Wellbore Inspection: Run production logging tools (PLT) to identify the fluid entry points

and detect any blockages.
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Fluid Sampling: Collect downhole fluid samples to test for emulsion tendencies, paraffin

wax appearance temperature (WAT), and asphaltene content.

Remediation Protocol:

If paraffin or asphaltene is confirmed, perform a well stimulation treatment using

solvents or hot oiling.

If scale is the issue, an acidizing treatment may be necessary to dissolve the carbonate

or sulfate scale.[3]

If emulsions are present, optimize the demulsifier injection strategy.
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Diagram 1: Troubleshooting workflow for well production decline.
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Issue 2: Increasing Water Cut in Produced Fluids

Possible Cause: Water coning due to high production drawdown, water channeling through

high-permeability streaks in the reservoir, or loss of integrity in casing or packers.

Troubleshooting Steps:

Source Identification: Use production logging and water-flow logs to determine the source

of water entry into the wellbore.

Reservoir Analysis: Update the reservoir model with the new data to understand the water

movement dynamics. Effective reservoir management is critical to maximizing recovery.[3]

Mechanical Integrity Check: Perform a well integrity test to check for leaks in the casing,

tubing, or packer seals.

Remediation Protocol:

If water coning is the issue, reduce the production rate to below the critical rate.

For channeling, consider injecting polymer gels or other conformance control agents

into the high-permeability zones to block water flow.

If a mechanical leak is found, a workover operation is required to repair the casing or

replace the packer.

Experimental Protocols
Protocol: Water-Alternating-Gas (WAG) Injection for Enhanced Oil Recovery

This protocol describes a method to improve oil recovery by injecting alternating slugs of water

and gas, which can enhance macroscopic sweep efficiency.

1. Objective: To evaluate the effectiveness of WAG injection in displacing residual oil from a

core sample representative of a Sakhalin-II reservoir.

2. Materials & Equipment:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.cnps.com/maximize-recovery-mature-fields/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reservoir core plug

Core flooding apparatus (core holder, pumps, pressure transducers, temperature controller)

Fluids: Synthetic brine (matching reservoir water), crude oil from the target field, injection gas

(CO2 or N2)

Effluent collection system and fluid separator

Gas chromatograph for analyzing produced fluids

3. Methodology:

Core Preparation: Clean and dry the core plug. Measure its porosity and permeability.

Saturation: Saturate the core with synthetic brine, followed by flooding with crude oil to

establish initial water saturation (Swi) and original oil in place (OOIP).

Secondary Recovery (Waterflooding): Inject brine into the core at a constant rate until oil

production ceases. This simulates secondary recovery and establishes the residual oil

saturation (Sorw).[3]

Tertiary Recovery (WAG Injection):

Inject a slug of gas (e.g., 0.1 pore volume) into the core.

Follow with a slug of brine (e.g., 0.1 pore volume).

Repeat this alternating injection for a predetermined number of cycles.

Continuously monitor pressure differentials and collect all produced fluids (oil, water, gas).

Data Analysis:

Calculate the incremental oil recovery factor for each WAG cycle.

Analyze the composition of the produced gas and oil to assess the miscibility conditions

achieved.
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Diagram 2: Experimental workflow for Water-Alternating-Gas (WAG) injection.
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Signaling Pathway Visualization
Mechanism: CO2 Miscible Flooding for Enhanced Oil Recovery

This diagram illustrates the process of miscible gas injection, a highly effective EOR technique.

When CO2 is injected into a reservoir under high pressure, it does not mix directly with the oil

but instead vaporizes the lighter hydrocarbon components. This creates a new fluid phase that

is miscible with the original crude oil, significantly reducing its viscosity and interfacial tension,

which allows it to be mobilized and produced more easily.[1][3]
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Diagram 3: Mechanism of CO2 miscible flooding EOR process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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